Cas no 138173-83-8 (Ethyl furo[2,3-c]pyridine-2-carboxylate)

• Product Name: Ethyl furo[2,3-c]pyridine-2-carboxylate
• CAS No: 138173-83-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD20527951
• CID: 1035812
• PubChem ID: 642130
• Update Time: 2025-11-02

Ethyl furo[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl furo[2,3-c]pyridine-2-carboxylate
• Furo[2,3-c]pyridine-2-carboxylic acid, ethyl ester
• AC1LD4CJ
• AK118846
• ethyl furo[2,3-c]pyridin-2-carboxylate
• Ethyl furo< 2,3-c> pyridine-2-carboxylate
• FT-0686220
• KB-77220
• QC-823
• SureCN161382
• YIEKKNVBDRSMCX-UHFFFAOYSA-N
• InChI=1/C10H9NO3/c1-2-13-10(12)8-5-7-3-4-11-6-9(7)14-8/h3-6H,2H2,1H
• DTXSID90348983
• DB-351653
• Ethylfuro[2,3-c]pyridine-2-carboxylate
• AMY5735
• 138173-83-8
• EN300-7406904
• AC-31234
• SCHEMBL161382
• MFCD20527951
• AKOS016000478

• MDL： MFCD20527951
• Inchi： 1S/C10H9NO3/c1-2-13-10(12)8-5-7-3-4-11-6-9(7)14-8/h3-6H,2H2,1H3
• InChI Key： YIEKKNVBDRSMCX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.241
• PSA: 52.33

Additional information on Ethyl furo[2,3-c]pyridine-2-carboxylate

Exploring Ethyl furo[2,3-c]pyridine-2-carboxylate (CAS 138173-83-8): Properties, Applications, and Market Insights

Ethyl furo[2,3-c]pyridine-2-carboxylate (CAS 138173-83-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furopyridine derivative features a unique molecular structure combining furan and pyridine rings, making it a valuable intermediate in organic synthesis. With the growing demand for novel heterocyclic compounds in drug discovery, Ethyl furo[2,3-c]pyridine-2-carboxylate has emerged as a compound of interest for researchers exploring new bioactive molecules.

The chemical properties of Ethyl furo[2,3-c]pyridine-2-carboxylate make it particularly useful in medicinal chemistry. Its molecular formula, C₁₁H₉NO₃, and molecular weight of 203.19 g/mol contribute to its versatility as a building block. The compound's fused heterocyclic system provides structural rigidity, which is often sought after in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential as a precursor in the synthesis of central nervous system (CNS) active compounds, aligning with current pharmaceutical trends targeting neurological disorders.

In the context of green chemistry and sustainable synthesis, researchers are particularly interested in Ethyl furo[2,3-c]pyridine-2-carboxylate due to its potential for environmentally friendly transformations. The compound's reactivity allows for various catalytic transformations, including palladium-catalyzed cross-coupling reactions, which are fundamental in modern drug discovery. This aspect resonates with the current industry focus on developing atom-economical synthetic routes and reducing hazardous byproducts in chemical manufacturing.

The application spectrum of Ethyl furo[2,3-c]pyridine-2-carboxylate extends beyond pharmaceuticals. In material science, its aromatic heterocyclic structure makes it a candidate for developing novel organic semiconductors and light-emitting materials. This aligns with the booming research in organic electronic materials, particularly for flexible electronics and OLED technologies. The compound's potential in these cutting-edge applications has increased its commercial value in recent years.

Market analysis indicates growing demand for furopyridine derivatives like Ethyl furo[2,3-c]pyridine-2-carboxylate, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. The compound's patent landscape shows increasing activity, suggesting its importance in proprietary drug development. Current pricing trends reflect its status as a high-value fine chemical, with purity grades above 98% commanding premium prices in specialty chemical markets.

Quality control aspects of Ethyl furo[2,3-c]pyridine-2-carboxylate are crucial for research applications. Standard analytical methods include HPLC purity testing, mass spectrometry for structural confirmation, and NMR spectroscopy for batch-to-batch consistency. These quality parameters are particularly important given the compound's use in sensitive pharmaceutical applications where impurity profiles can significantly impact biological activity.

Storage and handling recommendations for Ethyl furo[2,3-c]pyridine-2-carboxylate typically suggest protection from moisture and light, with ideal storage conditions at 2-8°C under inert atmosphere. These precautions maintain the compound's stability and prevent degradation of its ester functionality, which is essential for its reactivity in subsequent synthetic transformations. Proper handling aligns with laboratory safety protocols for organic compounds.

Future research directions for Ethyl furo[2,3-c]pyridine-2-carboxylate may explore its potential in combinatorial chemistry libraries or as a scaffold for fragment-based drug discovery. The compound's structural features make it amenable to various medicinal chemistry optimization strategies, particularly in programs targeting protein-protein interactions, a hot topic in contemporary drug development.

For researchers sourcing Ethyl furo[2,3-c]pyridine-2-carboxylate, it's important to verify suppliers' certificates of analysis and GMP compliance where applicable. The compound is typically available in research quantities from specialty chemical providers, with lead times varying based on synthesis complexity and current demand. Its status as a niche research chemical means procurement planning should account for potential supply chain considerations.

In conclusion, Ethyl furo[2,3-c]pyridine-2-carboxylate (CAS 138173-83-8) represents an important heterocyclic building block with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility position it as a valuable compound in the toolkit of medicinal chemists and researchers developing advanced organic materials. As the chemical industry continues to focus on sustainable synthesis and targeted drug discovery, the significance of such specialized intermediates is likely to grow in the coming years.